Cas no 92077-78-6 (Cilazapril monohydrate)

• Product Name: Cilazapril monohydrate
• CAS No: 92077-78-6
• MF: C₂₂H₃₃N₃O₆
• MW: 435.513926267624
• CID: 94173
• PubChem ID: 56329
• Update Time: 2024-10-26

Cilazapril monohydrate Chemical and Physical Properties

Names and Identifiers

• Cilazapril
• Cilazapril Monohydrate
• Ro 31-2848 monohydrate
• Cilazapril (monohydrate)
• (1S,9S)-9-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid hydrate
• 6H-Pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid, 9-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-, monohydrate, (1S,9S)- (9CI)
• 6H-Pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid, 9-[[1-(ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-, monohydrate, [1S-[1α,9α(R*)]]- (ZCI)
• Cilazapril (USAN)
• DTXSID00238846
• D01069
• CILAZAPRIL HYDRATE [JAN]
• CILAZAPRIL MONOHYDRATE [WHO-DD]
• HY-A0043A
• JQRZBPFGBRIWSN-YOTVLOEGSA-N
• 6H-Pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid, 9-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)octahydro-10-oxo-, monohydrate, (1S-(1alpha,9alpha(R*)))-
• CHEBI:145568
• UNII-19KW7PI29F
• 6H-Pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid,9-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-,monohydrate, (1S,9S)-
• Cilazapril monohydrate (Inhibace)
• (1S,9S)-9-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid hydrate
• (4S,7S)-7-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-6-oxo-1,2,3,4,7,8,9,10-octahydropyridazino[1,2-a]diazepine-4-carboxylic acid;hydrate
• Ro 31-2848/006
• CILAZAPRIL [USAN]
• Q27252108
• Cilazapril [USAN:INN:BAN:JAN]
• (1S,9S)-9-(((S)-1-Carboxy-3-phenylpropyl)amino)octahydro-10-oxo-6H-pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid 9-ethyl ester monohydrate
• SBI-0654080.0001
• 6H-PYRIDAZINO(1,2-A)(1,2)DIAZEPINE-1-CARBOXYLIC ACID, 9-((1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)OCTAHYDRO-10-OXO-, MONOHYDRATE, (1S-(1.ALPHA.,9.ALPHA.A(R*)))-
• (1S,9S)-9-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid--water (1/1)
• 19KW7PI29F
• CILAZAPRIL [EP MONOGRAPH]
• CILAZAPRIL MONOHYDRATE [MI]
• DA-51901
• Justor
• MS-27800
• (1S,9S)-9-[[(S)-1-Carboxy-3-phenylpropyl]amino]octahydro-10-oxo-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid 9-ethyl ester monohydrate
• s2081
• cilazapril.H2O
• 92077-78-6
• SCHEMBL24961
• Cilazapril hydrate (JP18)
• 6H-Pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid, octahydro-9-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-10-oxo-, hydrate, (1S-(1-alpha,9-alpha(R*)))-
• AKOS015895976
• Cilazapril monohydrate

• MDL： MFCD01692810
• Inchi： 1S/C22H31N3O5.H2O/c1-2-30-22(29)18(13-12-16-8-4-3-5-9-16)23-17-10-6-14-24-15-7-11-19(21(27)28)25(24)20(17)26;/h3-5,8-9,17-19,23H,2,6-7,10-15H2,1H3,(H,27,28);1H2/t17-,18-,19-;/m0./s1
• InChI Key： JQRZBPFGBRIWSN-YOTVLOEGSA-N
• SMILES： C([C@@H]1CCCN2CCC[C@@H](C(N12)=O)N[C@H](C(=O)OCC)CCC1C=CC=CC=1)(=O)O.O

Computed Properties

• Exact Mass: 435.23700
• Monoisotopic Mass: 435.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 608
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Color/Form: Crystallize from ethanol
• Melting Point: 98° (dec)
• Boiling Point: 598.1°Cat760mmHg
• Flash Point: 315.5°C
• PSA: 108.41000
• LogP: 1.79790
• pka: pKa1 3.3; pKa2 6.4(at 25℃)
• Specific Rotation: D20 -62.51° (c = 1% in ethanol)

Cilazapril monohydrate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month